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Compound of Interest

Compound Name: Trimethyl thallium

CAS No.: 3003-15-4

Cat. No.: B15394152

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylthallium, with the CAS registry number 3003-15-4, is a highly toxic organometallic

compound. This guide provides a comprehensive overview of its chemical and physical

properties, synthesis, toxicological profile, and the current understanding of its mechanisms of

action at the cellular level. It is intended to serve as a vital resource for researchers, scientists,

and professionals in drug development who may encounter or study this compound. Due to its

extreme toxicity, all handling and experimental procedures involving trimethylthallium must be

conducted with the utmost caution, adhering to strict safety protocols.

Chemical and Physical Properties
Trimethylthallium is a colorless, volatile solid that is sensitive to light.[1] It is known to be

pyrophoric, meaning it can ignite spontaneously in air.[1] Key quantitative data for

trimethylthallium are summarized in the table below.
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Property Value Reference(s)

CAS Registry Number 3003-15-4 [2][3]

Molecular Formula C₃H₉Tl [2][3]

Molecular Weight 249.49 g/mol [2]

Melting Point 38.5 °C [1]

Boiling Point Decomposes at > 90 °C [1]

Appearance Colorless solid [1]

Synthesis of Trimethylthallium
The synthesis of trimethylthallium can be achieved through two primary methods, both of which

require anhydrous conditions and an inert atmosphere due to the reactivity of the reagents and

product.

Method 1: Reaction of Dimethylthallium Chloride with Methyllithium[1]

This method involves the reaction of dimethylthallium chloride with methyllithium to produce

trimethylthallium and lithium chloride as a byproduct.

(CH₃)₂TlCl + LiCH₃ → Tl(CH₃)₃ + LiCl

Method 2: Reaction of Thallium(I) Iodide with Methyllithium and Methyl Iodide[1]

An alternative synthesis route involves the reaction of thallium(I) iodide with methyllithium and

methyl iodide.

2 LiCH₃ + CH₃I + TlI → Tl(CH₃)₃ + 2 LiI

Toxicology and Mechanisms of Action
Thallium and its compounds are notoriously toxic.[4][5] While a specific LD50 for

trimethylthallium is not readily available in the reviewed literature, the lethal oral dose for

thallium salts in humans is estimated to be between 10 and 15 mg/kg.[4][6] Organothallium
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compounds are known for their high toxicity.[7] The toxicity of trimethylthallium is attributed to

the thallium(III) ion and its ability to interfere with numerous cellular processes.

The primary mechanisms of thallium toxicity include:

Interference with Potassium Channels: The thallium(I) ion (Tl⁺), which can be formed from

the metabolism of organothallium compounds, has a similar ionic radius to the potassium ion

(K⁺). This similarity allows Tl⁺ to compete with K⁺ for binding to and transport through

potassium channels and pumps, such as the Na⁺/K⁺-ATPase. This disruption of potassium

homeostasis can have widespread effects on cellular function, particularly in excitable

tissues like the nervous system.[6]

Induction of Oxidative Stress and Mitochondrial Dysfunction: Thallium exposure leads to the

generation of reactive oxygen species (ROS), causing oxidative stress within the cell.[6] This

can damage cellular components, including lipids, proteins, and DNA. Mitochondria are a

primary target of thallium-induced toxicity, leading to impaired energy metabolism and the

initiation of apoptotic cell death pathways.[6]

Disruption of Calcium Homeostasis: Thallium has been shown to interfere with intracellular

calcium signaling.[8] This can lead to an overload of calcium in the cytoplasm, which can

trigger various downstream signaling cascades, including those leading to apoptosis and

cellular dysfunction.

Signaling Pathways Affected by Thallium
1. Keap1-Nrf2 Antioxidant Response Pathway

Under normal conditions, the transcription factor Nrf2 is kept at low levels by Keap1-mediated

ubiquitination and subsequent proteasomal degradation. Upon exposure to oxidative stress,

such as that induced by thallium, reactive cysteine residues in Keap1 are modified, leading to

the release and stabilization of Nrf2. Nrf2 then translocates to the nucleus and activates the

transcription of antioxidant response element (ARE)-containing genes, which encode for a

variety of cytoprotective enzymes. This pathway represents a key cellular defense mechanism

against thallium-induced toxicity.[9]
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Keap1-Nrf2 antioxidant response pathway activation by trimethylthallium-induced oxidative

stress.

2. Thallium-Induced Calcium Dysregulation and Apoptosis

Thallium exposure can lead to an influx of extracellular calcium and the release of calcium from

intracellular stores like the endoplasmic reticulum (ER) and mitochondria. This sustained

increase in cytosolic calcium can activate various downstream effectors, including calpains and

caspases, ultimately leading to apoptosis.
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Thallium-induced disruption of calcium homeostasis leading to apoptosis.

Experimental Protocols
Due to the extreme toxicity of trimethylthallium, all experimental work must be conducted in a

certified fume hood with appropriate personal protective equipment (PPE), including chemical-

resistant gloves (double-gloving is recommended), a lab coat, and safety goggles.[10] All waste

containing thallium must be disposed of as hazardous waste according to institutional and

regulatory guidelines.

General Workflow for In Vitro Toxicity Assessment
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The following diagram outlines a general workflow for assessing the in vitro toxicity of

trimethylthallium.
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General experimental workflow for in vitro toxicity assessment of trimethylthallium.

Protocol for Assessing Nrf2 Activation

Cell Culture and Treatment: Plate a suitable cell line (e.g., human neuroblastoma SH-SY5Y

cells) in appropriate culture vessels. Once confluent, treat the cells with varying

concentrations of trimethylthallium for different time points.
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Nuclear and Cytoplasmic Fractionation: Following treatment, harvest the cells and perform

nuclear and cytoplasmic fractionation using a commercially available kit or a standard

protocol.

Western Blot Analysis: Separate the protein lysates from the nuclear and cytoplasmic

fractions by SDS-PAGE and transfer them to a PVDF membrane. Probe the membrane with

primary antibodies against Nrf2 and a loading control (e.g., Lamin B1 for the nuclear fraction

and GAPDH for the cytoplasmic fraction).

Data Analysis: Quantify the band intensities to determine the relative levels of Nrf2 in the

nucleus and cytoplasm. An increase in the nuclear-to-cytoplasmic ratio of Nrf2 indicates

activation of the pathway.

Role in Drug Development and Research
The high toxicity of organothallium compounds has limited their direct application in drug

development. However, their unique reactivity makes them of interest in specific areas of

chemical synthesis. While not widely used, organothallium reagents have been explored for

certain organic transformations. The study of trimethylthallium's toxic mechanisms can also

provide valuable insights into cellular pathways that could be targeted for therapeutic

intervention in other contexts, such as neurodegenerative diseases where oxidative stress and

calcium dysregulation play a role. Furthermore, understanding the cellular response to such a

potent toxin can aid in the development of antidotes and protective strategies against heavy

metal poisoning.

Conclusion
Trimethylthallium is a hazardous organometallic compound with potent toxic effects. Its primary

mechanisms of toxicity involve the disruption of essential ion gradients (potassium and calcium)

and the induction of severe oxidative stress, leading to mitochondrial dysfunction and cell

death. The Keap1-Nrf2 pathway serves as a critical defense mechanism against this toxicity.

Due to its extreme danger, any research involving trimethylthallium necessitates stringent

safety protocols. While its direct therapeutic applications are unlikely, the study of its

interactions with cellular systems provides valuable knowledge for toxicology, neurobiology,

and the development of countermeasures against heavy metal poisoning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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